Cas no 73987-39-0 (ethyl 4-hydroxy-2-methylquinoline-3-carboxylate)

• Product Name: ethyl 4-hydroxy-2-methylquinoline-3-carboxylate
• CAS No: 73987-39-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD01685649
• CID: 564114
• PubChem ID: 2986317
• Update Time: 2025-05-25

ethyl 4-hydroxy-2-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 4-hydroxy-2-methyl-, ethyl ester
• 4-HYDROXY-2-METHYL-QUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-methyl-4-oxo-1H-quinoline-3-carboxylate
• Ethyl 4-hydroxy-2-methylquinoline-3-carboxylate
• SR-01000019209-1
• ethyl 2-methyl-4-hydroxyquinoline-3-carboxylate
• CHEMBL214415
• C90536
• CCG-303313
• 73987-39-0
• AB09752
• BRN 0212288
• F1962-0204
• ETHYL 2-METHYL-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE
• Z111676382
• MFCD01685649
• ethyl 4-hydroxy-2-methyl-3-quinoline-carboxylate
• CS-0361567
• 3-Quinolinecarboxylic acid, 4-hydroxy-2-methyl-, ethyl ester
• 7521-63-3
• Ethyl 4-hydroxy-2-methyl-3-quinolinecarboxylate
• SCHEMBL538291
• 3-Carbethoxy-4-hydroxyquinaldine
• SR-01000019209
• 86769-10-0
• PHRRSYMXOIKRAW-UHFFFAOYSA-N
• DTXSID70224771
• AKOS000636871
• AT13842
• SCHEMBL19846945
• 4-22-00-02322 (Beilstein Handbook Reference)
• ethyl 4-hydroxy-2-methylquinoline-3-carboxylate

• MDL： MFCD01685649
• Inchi： 1S/C13H13NO3/c1-3-17-13(16)11-8(2)14-10-7-5-4-6-9(10)12(11)15/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： PHRRSYMXOIKRAW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2C=CC=CC=2NC=1C)=O)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on ethyl 4-hydroxy-2-methylquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 4-Hydroxy-2-methylquinoline-3-carboxylate (CAS: 73987-39-0)

Ethyl 4-hydroxy-2-methylquinoline-3-carboxylate (CAS: 73987-39-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and pharmacological properties, particularly in the context of antimicrobial, anti-inflammatory, and anticancer activities. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The synthesis of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that reduces reaction time and minimizes by-products. The method involves the condensation of ethyl acetoacetate with substituted anilines under mild conditions, followed by cyclization. This advancement is particularly significant for large-scale production, as it enhances efficiency and reduces costs.

In terms of pharmacological applications, ethyl 4-hydroxy-2-methylquinoline-3-carboxylate has shown promising results as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound's mechanism of action appears to involve inhibition of bacterial DNA gyrase, a critical enzyme for bacterial replication. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing issue of antibiotic resistance.

Another area of interest is the compound's anti-inflammatory properties. Research published in the European Journal of Pharmacology (2023) explored its ability to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In vivo studies using murine models demonstrated significant reduction in inflammation, with minimal toxicity. These results highlight its potential as a therapeutic agent for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Recent investigations have also explored the anticancer potential of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate. A 2023 study in Cancer Research revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by activating the intrinsic apoptotic pathway. Additionally, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its utility in combination therapies. Further studies are underway to elucidate its precise molecular targets and optimize its pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate as a therapeutic agent. Issues such as poor solubility and bioavailability need to be addressed through structural modifications or formulation strategies. Recent efforts have focused on derivatization to enhance its physicochemical properties while retaining its biological activity. For instance, a 2023 patent application disclosed a series of prodrugs designed to improve oral absorption and tissue distribution.

In conclusion, ethyl 4-hydroxy-2-methylquinoline-3-carboxylate (CAS: 73987-39-0) represents a promising scaffold for drug development, with demonstrated efficacy in antimicrobial, anti-inflammatory, and anticancer applications. Continued research into its synthesis, mechanism of action, and optimization will be crucial for translating these findings into clinical applications. The compound's versatility and potential make it a valuable subject of study for researchers in the chemical biology and pharmaceutical fields.